Chloromethyl 2,2,3,3,3-pentafluoropropyl ether

• CAS No.: 56860-90-3
• Molecular Formula: C4H4ClF5O
• Molecular Weight: 198.52 g/mol
• IUPAC Name: 3-(chloromethoxy)-1,1,1,2,2-pentafluoropropane
• InChI: InChI=1S/C4H4ClF5O/c5-2-11-1-3(6,7)4(8,9)10/h1-2H2
• InChI Key: XXCKERWAWFISLY-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)(F)F)(F)F)OCCl

Description

Chloromethyl 2,2,3,3,3-pentafluoropropyl ether is a useful research compound. Its molecular formula is C4H4ClF5O and its molecular weight is 198.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The ether V can be prepared by a method analogous to that described by Weinmayr1, or from methyl 2,2,3,3,3-pentafluoropropyl ether and one molar equivalent of sulfuryl chloride at 0°-35°C with ultraviolet irradiation to give the chloromethyl 2,2,3,3,3-pentafluoropropyl ether XXVII,

Synthesis routes and methods II

Procedure details

Methyl 2,2,3,3,3-pentafluoropropyl ether (225g, 1.37 mole) in a flask fitted with a dry ice cooled condensor and moisture trap was stirred, heated to 33°C, irradiated with ultraviolet light, and sulfuryl chloride (174 g, 1.29 mole) was added dropwise. The reaction temperature dropped to about 0°C as SO2 returned from the condensor. The condensor was allowed to warm gradually to permit SO2 to escape and the reaction temperature to rise to about 33°C to complete the chlorination. The product was washed with ice cold water then with dilute sodium hydroxide solution to remove SO2 and dried to give 250 g of crude XXVII. This was fractionally distilled to give XXVII, b760 87.1-88.5; yield 159 g, purity 92% by GLC. The structure of XXVII was confirmed by proton NMR spectroscopy.